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Compound of Interest

Compound Name:
4-(2-

Isothiocyanatophenyl)morpholine

CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

Executive Summary
4-(2-Isothiocyanatophenyl)morpholine (CAS 51317-67-0) is a specialized bifunctional

building block used primarily in medicinal chemistry for the synthesis of nitrogen-containing

heterocycles.[1][2][3][4] Structurally, it consists of a morpholine ring attached to the ortho

position of a phenyl isothiocyanate core.[1][2] This specific ortho substitution pattern creates a

unique steric and electronic environment, facilitating the rapid construction of fused ring

systems such as quinazolines, benzimidazoles, and benzothiazoles via intramolecular

cyclization.[1][2]

This guide provides a validated technical overview of the compound's physicochemical

properties, synthesis protocols, and application in drug discovery workflows.[1][2]

Chemical Identity & Physicochemical Properties[1]
[2][3][5][6][7][8]
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Property Detail

Chemical Name 4-(2-Isothiocyanatophenyl)morpholine

CAS Number 51317-67-0

Synonyms
2-Morpholinophenyl isothiocyanate; 1-(2-

Isothiocyanatophenyl)morpholine

Molecular Formula C₁₁H₁₂N₂OS

Molecular Weight 220.29 g/mol

SMILES O1CCN(CC1)c2ccccc2N=C=S

InChI Key
(Predicted) AXUXRZZYZBZQAR-

UHFFFAOYSA-N (Isomer specific)

Physical Properties[1][2][3]
Appearance: Typically an off-white to pale yellow solid or viscous oil (depending on

purity/temperature).[1][2][3]

Solubility: Soluble in DCM, Chloroform, DMSO, DMF; sparingly soluble in water.[1][2]

Reactivity Profile: The isothiocyanate (-NCS) group is highly electrophilic, susceptible to

nucleophilic attack by amines, thiols, and alcohols.[1][2] The morpholine ring acts as a

moderate electron donor and a solubilizing pharmacophore.[1][2][3]

Synthetic Routes & Methodology
The synthesis of 4-(2-Isothiocyanatophenyl)morpholine typically proceeds via the

functionalization of the corresponding aniline precursor.[1][2][3] The ortho-positioning is critical;

the steric bulk of the morpholine ring can influence the reaction rate with thiophosgene

equivalents.[1][2][3]

Validated Synthesis Protocol
Precursor: 2-Morpholinoaniline (CAS 5585-33-1) Reagent: Thiophosgene (CSCl₂) or 1,1'-

Thiocarbonyldiimidazole (TCDI)[1][2][3]
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Protocol A: Thiophosgene Method (Standard)
Dissolution: Dissolve 2-morpholinoaniline (1.0 eq) in DCM or Chloroform at 0°C.

Base Addition: Add a non-nucleophilic base (e.g., Triethylamine or DIPEA, 2.0–3.0 eq) to

scavenge HCl.[1][2]

Thiophosgene Addition: Add Thiophosgene (1.1 eq) dropwise over 30 minutes. Caution:

Highly toxic reagent.[1][3]

Reaction: Stir at 0°C to RT for 2–4 hours. Monitor by TLC (disappearance of amine).

Workup: Quench with water, extract with DCM, wash with brine, dry over Na₂SO₄.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: TCDI Method (Safer Alternative)
Dissolution: Dissolve 2-morpholinoaniline (1.0 eq) in anhydrous THF.

Reagent Addition: Add TCDI (1.2 eq) at RT.

Reaction: Reflux for 4–12 hours.

Workup: Concentrate solvent; purify residue directly or via extraction.[1][3]

Synthesis Workflow Diagram
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Caption: Step-wise conversion of 2-morpholinoaniline to the isothiocyanate target via

thiocarbonyl transfer.
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Applications in Drug Discovery[1][2][3][6][9]
The ortho-morpholino isothiocyanate scaffold is a "privileged structure" intermediate.[1][2][3]

The proximity of the morpholine nitrogen to the electrophilic isothiocyanate carbon allows for

unique intramolecular interactions and cyclization pathways.[1][2][3]

Heterocycle Construction
The primary utility is the synthesis of Quinazoline-2-thiones and Benzimidazoles.[1][2][3]

Pathway: Reaction with primary amines yields thioureas.[1][3] If the amine contains a

pendant nucleophile (or if the morpholine ring is modified/displaced), cyclization occurs.[1][2]

Pharmacophore: The morpholine group typically improves metabolic stability and water

solubility (logP adjustment) in the final drug candidate.[1][2][3]

Mechanistic Pathway: Thiourea Formation &
Cyclization[1][2][3]
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Caption: Divergent synthesis pathways: Stable thiourea formation vs. cyclization to fused

heterocycles.

Handling & Safety Protocols
Hazard Classification: Irritant, Lachrymator.[1][2]

H315/H319: Causes skin and serious eye irritation.[1][3]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled (Sensitizer).

[1][2][3]

Self-Validating Safety Checklist:

Containment: Always handle in a functioning fume hood. Isothiocyanates are potent

lachrymators.[1][2][3]

Quenching: Keep a beaker of aqueous ammonia or dilute NaOH nearby to neutralize spills

(converts NCS to thiourea).[1][3]

PPE: Double nitrile gloves are recommended due to the lipophilicity of the morpholine moiety

facilitating skin absorption.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

